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Compound of Interest

Compound Name: 7-Acetoxy-4-methylcoumarin

Cat. No.: B160210 Get Quote

An In-depth Technical Guide to 7-Acetoxy-4-Methylcoumarin

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental properties is critical. This guide provides core information on 7-
acetoxy-4-methylcoumarin, a fluorogenic substrate widely used in enzymatic assays.

Core Molecular Data
The foundational physicochemical properties of 7-acetoxy-4-methylcoumarin are summarized

below. These values are essential for accurate experimental design and interpretation.

Property Value

Molecular Formula C₁₂H₁₀O₄

Molecular Weight 218.21 g/mol [1][2][3]

Alternate Names 4-Methylumbelliferyl acetate[4][5]

CAS Registry Number 2747-05-9[4][6]

Physicochemical Characteristics
7-Acetoxy-4-methylcoumarin typically appears as beige crystalline flakes or needles.[3] Its

utility as a fluorogenic substrate stems from its chemical structure, an acetate ester of

umbelliferone (7-hydroxy-4-methylcoumarin).[2][3]
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Experimental Applications
While detailed experimental protocols are highly specific to the application, the primary use of

7-acetoxy-4-methylcoumarin is as a fluorogenic substrate for various esterases, including

carboxylesterases.[3][5] The fundamental principle of its use in assays involves enzymatic

cleavage of the acetyl group, which yields the highly fluorescent product, 7-hydroxy-4-

methylcoumarin (4-methylumbelliferone). This reaction allows for the sensitive detection and

quantification of esterase activity.

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the compound and its key

identifiers.
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Caption: Key properties of 7-acetoxy-4-methylcoumarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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